Flupirtine-N2-β-D-Glucuronide
Flupirtine-N2-β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
1147289-74-4
VCID:
VC0114883
InChI:
InChI=1S/C21H25FN4O8/c1-2-33-21(32)24-12-7-8-13(23-9-10-3-5-11(22)6-4-10)25-18(12)26-19-16(29)14(27)15(28)17(34-19)20(30)31/h3-8,14-17,19,27-29H,2,9H2,1H3,(H,24,32)(H,30,31)(H2,23,25,26)/t14-,15-,16+,17-,19+/m0/s1
SMILES:
CCOC(=O)NC1=C(N=C(C=C1)NCC2=CC=C(C=C2)F)NC3C(C(C(C(O3)C(=O)O)O)O)O
Molecular Formula:
C21H25FN4O8
Molecular Weight:
480.449
Flupirtine-N2-β-D-Glucuronide
CAS No.: 1147289-74-4
Reference Standards
VCID: VC0114883
Molecular Formula: C21H25FN4O8
Molecular Weight: 480.449
| CAS No. | 1147289-74-4 |
|---|---|
| Product Name | Flupirtine-N2-β-D-Glucuronide |
| Molecular Formula | C21H25FN4O8 |
| Molecular Weight | 480.449 |
| IUPAC Name | (2S,3S,4S,5R,6R)-6-[[3-(ethoxycarbonylamino)-6-[(4-fluorophenyl)methylamino]pyridin-2-yl]amino]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C21H25FN4O8/c1-2-33-21(32)24-12-7-8-13(23-9-10-3-5-11(22)6-4-10)25-18(12)26-19-16(29)14(27)15(28)17(34-19)20(30)31/h3-8,14-17,19,27-29H,2,9H2,1H3,(H,24,32)(H,30,31)(H2,23,25,26)/t14-,15-,16+,17-,19+/m0/s1 |
| Standard InChIKey | PTXUJNSQOAHVQO-YUAHOQAQSA-N |
| SMILES | CCOC(=O)NC1=C(N=C(C=C1)NCC2=CC=C(C=C2)F)NC3C(C(C(C(O3)C(=O)O)O)O)O |
| Synonyms | 1-Deoxy-1-[[3-[(ethoxycarbonyl)amino]-6-[[(4-fluorophenyl)methyl]amino]-2-pyridinyl]amino]-β-D-glucopyranuronic Acid; |
| PubChem Compound | 131698862 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume